Cas no 120100-50-7 (Benzoic acid, 3-(bromomethyl)-2,4-dichloro-, methyl ester)
120100-50-7 structure
Product Name:Benzoic acid, 3-(bromomethyl)-2,4-dichloro-, methyl ester
CAS No:120100-50-7
MF:C9H7BrCl2O2
MW:297.960680246353
CID:1209025
PubChem ID:15477480
Update Time:2025-04-20
Benzoic acid, 3-(bromomethyl)-2,4-dichloro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(bromomethyl)-2,4-dichloro-, methyl ester
- methyl 3-(bromomethyl)-2,4-dichlorobenzoate
- TQP0645
- 120100-50-7
- DSYBYAOEKDFWGJ-UHFFFAOYSA-N
- DTXSID90573137
- DB-096251
- methyl 3-bromomethyl-2,4-dichlorobenzoate
- SCHEMBL3436908
- 3-Bromomethyl-2,4-dichloro benzoic acid methyl ester
-
- Inchi： 1S/C9H7BrCl2O2/c1-14-9(13)5-2-3-7(11)6(4-10)8(5)12/h2-3H,4H2,1H3
- InChI Key： DSYBYAOEKDFWGJ-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC=C(C(=O)OC)C=1Cl)Cl
Computed Properties
- Exact Mass: 295.90065g/mol
- Monoisotopic Mass: 295.90065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 3-(bromomethyl)-2,4-dichloro-, methyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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